3,6-dichloro-N-(2,4,5-trichlorophenyl)-1-benzothiophene-2-carboxamide

• IUPAC Name: 3,6-dichloro-N-(2,4,5-trichlorophenyl)-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C15H6Cl5NOS/c16-6-1-2-7-12(3-6)23-14(13(7)20)15(22)21-11-5-9(18)8(17)4-10(11)19/h1-5H,(H,21,22)
• InChI Key: JKMZYSFVDRMKHX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)SC(=C2Cl)C(=O)NC3=CC(=C(C=C3Cl)Cl)Cl
• Molecular Formula: C15H6Cl5NOS
• Molecular Weight: 425.5 g/mol

Description

3,6-dichloro-N-(2,4,5-trichlorophenyl)-1-benzothiophene-2-carboxamide, also known as TCB-2, is a chemical compound that belongs to the benzothiophene family. It is a synthetic compound that is used in scientific research to study its mechanism of action and its effects on the biochemical and physiological processes of the body.

Mechanism of Action

3,6-dichloro-N-(2,4,5-trichlorophenyl)-1-benzothiophene-2-carboxamide acts as a selective agonist for the 5-HT2A receptor, which is a subtype of the serotonin receptor. It binds to this receptor and activates it, leading to the release of serotonin in the brain. This activation of the 5-HT2A receptor is responsible for the psychedelic effects of this compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it is known to produce psychedelic effects similar to those of other serotonin agonists. These effects include altered perception, mood, and thought processes.

Advantages and Limitations for Lab Experiments

The advantages of using 3,6-dichloro-N-(2,4,5-trichlorophenyl)-1-benzothiophene-2-carboxamide in lab experiments include its selectivity for the 5-HT2A receptor, which allows researchers to study the effects of this receptor specifically. However, the limitations of using this compound include its potential for producing psychedelic effects in humans, which can make it difficult to conduct experiments.

Future Directions

For research on 3,6-dichloro-N-(2,4,5-trichlorophenyl)-1-benzothiophene-2-carboxamide include studying its effects on various diseases and disorders, such as depression, anxiety, and schizophrenia. Researchers can also study its effects on the brain and its potential for use in treating these conditions. Additionally, researchers can study the effects of this compound on other serotonin receptors and their potential for treating other conditions.

Synthesis Methods

The synthesis of 3,6-dichloro-N-(2,4,5-trichlorophenyl)-1-benzothiophene-2-carboxamide involves several steps, which include the reaction of 2-aminothiophenol with 3,6-dichloro-2-bromoacetophenone to form 3,6-dichloro-N-(2-hydroxyphenyl)-1-benzothiophene-2-carboxamide. The resulting compound is then reacted with 2,4,5-trichlorophenyl isocyanate to form this compound.

Scientific Research Applications

3,6-dichloro-N-(2,4,5-trichlorophenyl)-1-benzothiophene-2-carboxamide is used in scientific research to study its mechanism of action and its effects on the biochemical and physiological processes of the body. It is used to study the effects of serotonin receptors on the body and to understand the role of these receptors in various diseases and disorders.